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Compound of Interest

Compound Name: OPB-51602

Cat. No.: B1150146 Get Quote

For researchers, scientists, and drug development professionals utilizing the STAT3 inhibitor

OPB-51602, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While specific disposal protocols for OPB-51602 are not explicitly

detailed in publicly available safety data sheets, this guide provides a framework for its safe

handling and disposal based on general best practices for chemical waste management in a

laboratory setting.

OPB-51602 is an orally bioavailable inhibitor of signal transducer and activator of transcription

3 (STAT3), with potential antineoplastic activity.[1][2] For shipping purposes, it is considered a

non-hazardous chemical.[1] However, all chemical compounds, regardless of their hazard

classification, should be handled with care and disposed of responsibly to minimize any

potential environmental impact.

Handling and Storage:
Proper handling and storage are paramount to maintaining the integrity of OPB-51602 and

ensuring the safety of laboratory personnel.
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Parameter Recommendation Source

Short-Term Storage (days to

weeks)
0 - 4 °C, dry and dark [1]

Long-Term Storage (months to

years)
-20 °C, dry and dark [1]

Stock Solution Storage
0 - 4 °C (short term), -20 °C

(long term)
[1]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Appearance Solid powder [1]

Solubility Soluble in DMSO, not in water [1]

Shelf Life >2 years if stored properly [1]

Disposal Procedure: A General Workflow
The following procedure outlines a general workflow for the disposal of OPB-51602. It is

imperative to consult and adhere to your institution's specific waste disposal guidelines and

local regulations.
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General Disposal Workflow for OPB-51602

Pre-Disposal Steps

Disposal

Documentation

Step 1: Deactivate (if applicable)
Consult institutional guidelines for chemical deactivation procedures.

Step 2: Dissolve
Dissolve in a suitable solvent (e.g., DMSO).

Followed by

Step 3: Collect
Collect in a designated, properly labeled chemical waste container.

Transfer to

Step 4: Store Temporarily
Store the waste container in a designated, secure area.

Securely place in

Step 5: Professional Disposal
Arrange for pickup and disposal by a licensed chemical waste management company.

Hand over for

Step 6: Record Keeping
Maintain detailed records of the disposed chemical, quantity, and date.

Document

Click to download full resolution via product page

Caption: General workflow for the proper disposal of OPB-51602.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations regarding chemical waste disposal. The absence of a specific Safety Data Sheet

(SDS) with disposal instructions for OPB-51602 necessitates a cautious approach based on

established laboratory safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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